Cas no 56675-37-7 (Boc-L-2-Thienylalanine)

• Product Name: Boc-L-2-Thienylalanine
• CAS No: 56675-37-7
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD00062051
• CID: 57004
• PubChem ID: 24849325
• Update Time: 2025-11-02

Boc-L-2-Thienylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid
• N-tert-Butoxycarbonyl-3-(2-thienyl)-L-alanine
• Boc-β-(2-thienyl)-Ala-OH
• N-Boc-3-(2-thienyl)-L-alanine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-2-ylpropanoic acid
• Boc-3-(2-thienyl)-L-alanine
• Boc-b-(2-thienyl)-Ala-OH
• Boc-L-2-Thienylalanine
• Boc-L-3-(2-Thienyl)-alanine
• Boc-L-3(2-Thienyl)Ala-OH
• Boc-Thi-OH
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-(thiophen-2-yl)propanoic acid
• 3-(Thien-2-yl)-L-alanine, N-BOC protected
• Boc(2-thienyl)alanine
• N-(t-butoxycarbonyl)-3-(thien-2-yl)-DL-alanine
• N-(tert-butoxycarbonyl)-3-(thien-2-yl)-L-alanine
• N-(tert-butoxycarbonyl)-3-thiophen-2-yl-L-alanine
• Boc-beta-(2-thienyl)-Ala-OH
• (S)-2-[(tert-butoxycarbonyl)amino]-3-(thiophen-2-yl)propionic acid
• Boc-beta-(2-thienyl)-Ala-OH, >=98.0% (TLC)
• A50222
• AC-9986
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(thiophen-2-yl)propanoic acid
• PS-12144
• (S)-2-tert-butoxycarbonylamino-3-thiophen-2-yl-propionic acid
• Boc-
• EN300-78103
• DTXSID30370329
• N-Boc-3-(2-Thienyl)-D-Alanine
• A-(2-thienyl)-Ala-OH
• SCHEMBL844316
• Boc-L-3-(2-Thienyl)alanine
• 56675-37-7
• (S)-2-(tert-butoxycarbonylamino)-3-(thiophen-2-yl)propanoic acid
• OJLISTAWQHSIHL-VIFPVBQESA-N
• Boc-beta-(2-thienyl)-L-alanine
• MFCD00062051
• CS-W012368
• Boc-Ala(2-Thienyl)-OH
• Boc--(2-thienyl)-Ala-OH
• AKOS016842368
• HY-W011652
• N-{[(1,1-dimethylethyl)oxy]carbonyl}-3-(2-thienyl)-L-alanine

• MDL： MFCD00062051
• Inchi： 1S/C12H17NO4S/c1-12(2,3)17-11(16)13-9(10(14)15)7-8-5-4-6-18-8/h4-6,9H,7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： OJLISTAWQHSIHL-VIFPVBQESA-N
• SMILES： S1C=CC=C1C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.2791 (rough estimate)
• Melting Point: 71-76 °C
• Boiling Point: 431.5 °C at 760 mmHg
• Flash Point: 214.8 °C
• Refractive Index: 1.6280 (estimate)
• PSA: 103.87000
• LogP: 2.65940
• Specific Rotation: 11 º (c=1% in MeOH)
• Optical Activity: [α]20/D +11.0±2°, c = 1% in methanol
• Solubility: Not determined

Boc-L-2-Thienylalanine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S24/25
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on Boc-L-2-Thienylalanine

Comprehensive Overview of Boc-L-2-Thienylalanine (CAS No. 56675-37-7): Properties, Applications, and Industry Insights

Boc-L-2-Thienylalanine (CAS No. 56675-37-7) is a specialized non-natural amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and bioconjugation. Its unique thienyl side chain and Boc (tert-butoxycarbonyl) protecting group make it a versatile building block for designing bioactive molecules. This compound has garnered significant attention due to its role in drug discovery and structure-activity relationship (SAR) studies, particularly in modulating peptide stability and receptor interactions.

In recent years, the demand for Boc-protected amino acids like Boc-L-2-Thienylalanine has surged, driven by advancements in peptide-based therapeutics and targeted drug delivery systems. Researchers frequently search for "Boc-L-2-Thienylalanine solubility," "Boc-L-2-Thienylalanine synthesis protocol," or "CAS 56675-37-7 suppliers," reflecting its practical relevance. The compound’s thiophene ring enhances lipophilicity, a critical factor in optimizing blood-brain barrier (BBB) penetration—a hot topic in neurological drug development.

The structural features of Boc-L-2-Thienylalanine contribute to its utility in solid-phase peptide synthesis (SPPS). The Boc group offers orthogonal protection, enabling selective deprotection under mild acidic conditions. This property aligns with the growing trend toward green chemistry, as it reduces the need for harsh reagents. Additionally, its chiral purity (>98% ee) ensures reproducibility in asymmetric synthesis, a key concern for FDA-approved peptide drugs.

From a commercial perspective, CAS 56675-37-7 is often discussed in forums on cost-effective peptide scaling and GMP-grade amino acid derivatives. Suppliers emphasize its storage stability (typically at 2–8°C) and compatibility with Fmoc chemistry, addressing common queries like "Boc vs. Fmoc for thienylalanine." Its applications extend to fluorescent probe design and protein engineering, where the thienyl moiety acts as a spectroscopic reporter.

Emerging trends highlight the compound’s potential in biodegradable materials and enzyme-responsive scaffolds. For instance, its incorporation into smart hydrogels leverages the thiophene’s π-stacking ability for controlled drug release. Such innovations resonate with searches for "amino acids in biomaterials" and "CAS 56675-37-7 patents," underscoring its interdisciplinary appeal.

In summary, Boc-L-2-Thienylalanine (CAS No. 56675-37-7) bridges chemical biology and material science, offering solutions for precision medicine and sustainable chemistry. Its adaptability to high-throughput screening and computational modeling further cements its status as a research staple in academia and industry alike.